4-amino-2-(4-chlorophenyl)-5H-chromeno[4,3-d]pyrimidin-5-one

• IUPAC Name: 4-amino-2-(4-chlorophenyl)chromeno[4,3-d]pyrimidin-5-one
• InChI: InChI=1S/C17H10ClN3O2/c18-10-7-5-9(6-8-10)16-20-14-11-3-1-2-4-12(11)23-17(22)13(14)15(19)21-16/h1-8H,(H2,19,20,21)
• InChI Key: AAGHYTBANACXDE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(C(=NC(=N3)C4=CC=C(C=C4)Cl)N)C(=O)O2
• Molecular Formula: C17H10ClN3O2
• DSSTOX Substance ID: DTXSID60351924
• Molecular Weight: 323.7 g/mol
• CAS RN: 88071-59-4

Description

Synthesis Analysis

The synthesis of similar chromeno[2,3-d]pyrimidine derivatives often involves multi-component reactions, utilizing various starting materials to achieve the desired molecular framework. For instance, the synthesis can involve reactions of coumarin derivatives with amino compounds and other reagents under specific conditions, such as ultrasound-promoted methods or catalyst-free conditions, to facilitate the formation of the chromeno[2,3-d]pyrimidine core (Tiwari et al., 2016). These methods emphasize efficiency, environmental friendliness, and the ability to introduce diverse substituents into the molecule.

Molecular Structure Analysis

The molecular structure of chromeno[2,3-d]pyrimidin-5-one derivatives is characterized by the fusion of a chromene moiety with a pyrimidine ring. This structural framework is often confirmed by spectral analysis, including IR, NMR, and mass spectrometry. In some cases, single-crystal X-ray diffraction is used to elucidate the precise molecular geometry (Kanakaraju et al., 2012).

Mechanism of Action

The compound “4-amino-2-(4-chlorophenyl)-5H-chromeno[4,3-d]pyrimidin-5-one” is a potent and selective inhibitor of the Src family tyrosine kinases. It is a useful tool for probing the involvement of Src family tyrosine kinases in cellular signaling.